Cas no 2138212-21-0 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol)

• Product Name: 3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol
• CAS No: 2138212-21-0
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 5602638
• PubChem ID: 165472560
• Update Time: 2025-06-14

3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1115241
• 2138212-21-0
• 3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol

• Inchi： 1S/C10H16N2O3S/c1-16(14,15)10-6-11-12(7-10)8-3-2-4-9(13)5-8/h6-9,13H,2-5H2,1H3
• InChI Key： QOTKAVLYOOMAKH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1CCCC(C1)O)(=O)=O

Computed Properties

• Exact Mass: 244.08816355g/mol
• Monoisotopic Mass: 244.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.6Ų

Additional information on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol

Comprehensive Overview of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol (CAS No. 2138212-21-0)

The compound 3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol (CAS No. 2138212-21-0) is a synthetic organic molecule with a unique structure combining a cyclohexanol backbone and a methanesulfonyl-substituted pyrazole moiety. This combination of functional groups makes it a versatile intermediate in pharmaceutical research and medicinal chemistry. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of small-molecule inhibitors targeting various biological pathways.

One of the key features of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol is its sulfonyl group, which enhances its binding affinity to protein targets. This property is particularly valuable in the design of kinase inhibitors, a hot topic in cancer research and autoimmune disease therapeutics. Recent studies have highlighted the importance of pyrazole derivatives in modulating enzyme activity, making this compound a subject of interest for biochemical assays and high-throughput screening.

The cyclohexanol component of this molecule contributes to its stereochemical complexity, which is crucial for chiral synthesis and asymmetric catalysis. In the context of green chemistry, researchers are exploring eco-friendly methods to synthesize such compounds, aligning with the growing demand for sustainable chemical processes. This trend is reflected in the increasing number of searches for green synthesis of heterocyclic compounds and environmentally friendly reagents.

Another area where 3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol shows promise is in central nervous system (CNS) drug development. The pyrazole ring is a common pharmacophore in neuroactive compounds, and its combination with a hydroxyl group may improve blood-brain barrier permeability. This has sparked interest in its potential use for neurodegenerative diseases, a topic frequently searched in biomedical databases and academic literature.

From a structural-activity relationship (SAR) perspective, the methanesulfonyl group in this compound can be modified to fine-tune its physicochemical properties, such as solubility and metabolic stability. This adaptability makes it a valuable scaffold for lead optimization in drug design projects. Recent publications have emphasized the need for multi-parametric optimization in medicinal chemistry, a concept gaining traction in pharmaceutical R&D circles.

In the field of computational chemistry, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol serves as an interesting case study for molecular docking simulations and quantitative structure-activity relationship (QSAR) modeling. The rise of AI-driven drug discovery has increased demand for such cheminformatics tools, as evidenced by growing searches for machine learning in chemical research and predictive modeling of bioactive compounds.

The compound's synthetic accessibility also makes it attractive for library development in combinatorial chemistry. With the pharmaceutical industry's focus on diversity-oriented synthesis, this molecule provides a platform for creating structurally diverse analogs. This aligns with current trends in fragment-based drug discovery, another highly searched topic in modern pharmacology.

Quality control of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The importance of chemical characterization is underscored by the increasing regulatory requirements for pharmaceutical intermediates, a concern frequently raised in industry forums and quality assurance discussions.

As research continues, the potential applications of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol may expand into agricultural chemistry and material science. The compound's heterocyclic framework shares structural features with various functional materials, opening possibilities for cross-disciplinary research. This versatility addresses the current scientific community's interest in multi-purpose chemical entities and convergence technologies.

In conclusion, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol (CAS No. 2138212-21-0) represents a chemically intriguing and biologically relevant compound with wide-ranging potential in scientific research and industrial applications. Its unique structural features and modifiable functional groups make it a valuable asset in contemporary chemical innovation and therapeutic development.